Cas no 2227926-95-4 (methyl (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoate
• CAS No: 2227926-95-4
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6224810
• PubChem ID: 165782031
• Update Time: 2025-06-30

methyl (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoate
• 2227926-95-4
• EN300-1784710

• Inchi： 1S/C10H19NO3/c1-11-6-4-3-5-8(11)9(12)7-10(13)14-2/h8-9,12H,3-7H2,1-2H3/t8?,9-/m0/s1
• InChI Key： HQQMHMKSEAVPFW-GKAPJAKFSA-N
• SMILES： O[C@@H](CC(=O)OC)C1CCCCN1C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.8Ų

Additional information on methyl (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoate

Introduction to Methyl (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoate (CAS No. 2227926-95-4)

Methyl (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoate, a compound with the chemical formula C₁₀H₁₉O₃N, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number CAS No. 2227926-95-4, has garnered attention due to its unique structural properties and potential applications in drug development. The stereochemistry of this molecule, specifically the (3S) configuration, plays a crucial role in its biological activity and interaction with biological targets.

The structural framework of methyl (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoate consists of a hydroxy acid moiety linked to a piperidine ring. The presence of the (1-methylpiperidin-2-yl) group introduces a nitrogen-containing heterocycle, which is a common feature in many bioactive compounds. This structural motif not only contributes to the compound's solubility and metabolic stability but also influences its binding affinity to biological receptors.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of methyl (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoate is particularly noteworthy in this context. Studies have shown that the (S)-enantiomer often exhibits higher biological activity than the (R)-enantiomer, making it a promising candidate for further investigation.

The pharmacological properties of methyl (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoate have been explored in several preclinical studies. These studies suggest that the compound may have potential applications in the treatment of various neurological disorders. The piperidine ring, in particular, has been found to enhance penetration through the blood-brain barrier, making it an attractive scaffold for central nervous system (CNS) drug development.

One of the most intriguing aspects of this compound is its interaction with neurotransmitter receptors. The hydroxy acid moiety and the nitrogen-containing heterocycle are believed to modulate the activity of several key receptors involved in neurotransmission. For instance, preliminary studies have indicated that methyl (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoate may interact with serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function.

The synthesis of methyl (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoate presents several challenges due to its complex stereochemistry. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution methods, are employed to ensure high enantiomeric purity. These methods not only enhance the yield but also improve the overall quality of the final product.

In conclusion, methyl (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoate is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and stereochemical configuration make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like methyl (3S)-3-hydroxy-3-(1-methylpiperidin-2-yl)propanoate are likely to play a crucial role in the discovery and development of novel therapeutic agents.